638-29-9

Valeryl chloride

In Stock

• CAS RN:
• 638-29-9

• Formula:
• C5H9ClO

• InChI:
• InChI=1S/C5H9ClO/c1-2-3-4-5(6)7/h2-4H2,1H3

• InChIKey:
• XGISHOFUAFNYQF-UHFFFAOYSA-N

• Valeryl chloride appears as a colorless fuming liquid with a pungent odor. Fumes irritate the eyes and mucous membranes. Corrosive.

2-Amino-3-(2-chlorobenzoyl)-5,6-dimethylbenzonitrile

Usually In Stock

• CAS RN:
• 89638-29-9

• Formula:
• C16H13ClN2O

• InChI:
• InChI=1S/C16H13ClN2O/c1-9-7-12(15(19)13(8-18)10(9)2)16(20)11-5-3-4-6-14(11)17/h3-7H,19H2,1-2H3

• InChIKey:
• PLXNLIYOHXPLQP-UHFFFAOYSA-N

• 2-Amino-3-(2-chlorobenzoyl)-5,6-dimethylbenzonitrile is a useful research compound. Its molecular formula is C16H13ClN2O and its molecular weight is 284.74 g/mol. The purity is usually 95%.

4(3H)-Quinazolinone, 3-(4-(p-tolyl)-1-piperazinylmethyl)-, dihydrochloride

Usually In Stock

• CAS RN:
• 68638-29-9

• Formula:
• C20H24Cl2N4O

• InChI:
• InChI=1S/C20H22N4O.2ClH/c1-16-6-8-17(9-7-16)23-12-10-22(11-13-23)15-24-14-21-19-5-3-2-4-18(19)20(24)25;;/h2-9,14H,10-13,15H2,1H3;2*1H

• InChIKey:
• PLVUZRPLLCDZIH-UHFFFAOYSA-N

• 4(3H)-Quinazolinone, 3-(4-(p-tolyl)-1-piperazinylmethyl)-, dihydrochloride is a useful research compound. Its molecular formula is C20H24Cl2N4O and its molecular weight is 407.3 g/mol. The purity is usually 95%.

5-bromo-N-(4-(N-(6-methoxypyrimidin-4-yl)sulfamoyl)phenyl)thiophene-2-carboxamide

In Stock

• CAS RN:
• 380638-29-9

• Formula:
• C16H13BrN4O4S2

• InChI:
• InChI=1S/C16H13BrN4O4S2/c1-25-15-8-14(18-9-19-15)21-27(23,24)11-4-2-10(3-5-11)20-16(22)12-6-7-13(17)26-12/h2-9H,1H3,(H,20,22)(H,18,19,21)

• InChIKey:
• FNEBSWYETRYXJD-UHFFFAOYSA-N

• 5-bromo-N-(4-(N-(6-methoxypyrimidin-4-yl)sulfamoyl)phenyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C16H13BrN4O4S2 and its molecular weight is 469.33. The purity is usually 95%.

2-(2-Benzylsulfanyl-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-ylamino)-propan-1-ol

Usually In Stock

• CAS RN:
• 843638-29-9

• Formula:
• C19H21N3OS2

• InChI:
• InChI=1S/C19H21N3OS2/c1-12(10-23)20-17-16-14-8-5-9-15(14)25-18(16)22-19(21-17)24-11-13-6-3-2-4-7-13/h2-4,6-7,12,23H,5,8-11H2,1H3,(H,20,21,22)

• InChIKey:
• PFXIAXZFHKORFS-UHFFFAOYSA-N

• 2-(2-Benzylsulfanyl-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-ylamino)-propan-1-ol is a useful research compound. Its molecular formula is C19H21N3OS2 and its molecular weight is 371.5 g/mol. The purity is usually 95%.

N-(2,6-Dioxaspiro[4.5]decan-7-ylmethyl)prop-2-enamide

Usually In Stock

• CAS RN:
• 2361638-29-9

• Formula:
• C12H19NO3

• InChI:
• InChI=1S/C12H19NO3/c1-2-11(14)13-8-10-4-3-5-12(16-10)6-7-15-9-12/h2,10H,1,3-9H2,(H,13,14)

• InChIKey:
• WPFTVJYGYCIOKE-UHFFFAOYSA-N

• N-(2,6-Dioxaspiro[4.5]decan-7-ylmethyl)prop-2-enamide is a useful research compound. Its molecular formula is C12H19NO3 and its molecular weight is 225.288. The purity is usually 95%.